Cas no 1261743-01-4 (4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261743-01-4
• MF: C₁₃H₆F₆INO
• MW: 433.087736606598
• CID: 4987301
• Update Time: 2025-06-11

4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F6INO/c14-12(15,16)9-6-21-11(5-10(9)20)7-2-1-3-8(4-7)22-13(17,18)19/h1-6H
• InChI Key： YRXAGHJPMOHLOR-UHFFFAOYSA-N
• SMILES： IC1=CC(C2C=CC=C(C=2)OC(F)(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261743-01-4)

The compound 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261743-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential applications in targeting specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases.

One of the key areas of investigation has been the compound's role as a modulator of ion channels and neurotransmitter receptors. Preliminary in vitro studies have demonstrated its ability to interact with GABA_A receptors, suggesting potential anxiolytic or anticonvulsant effects. Additionally, its structural features, including the iodine atom at the 4-position, make it a versatile intermediate for further chemical modifications, enabling the synthesis of novel derivatives with enhanced pharmacological profiles.

Recent synthetic methodologies have also been explored to optimize the production of 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry highlighted a novel palladium-catalyzed cross-coupling approach that significantly improves yield and purity. This advancement is particularly relevant for scaling up production while maintaining cost-effectiveness, a critical factor for industrial applications.

In vivo studies have further elucidated the compound's pharmacokinetic properties. Research conducted on rodent models revealed favorable blood-brain barrier penetration, a desirable trait for central nervous system (CNS)-targeted therapies. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Efforts are underway to address these issues through structural optimization and formulation strategies.

The therapeutic potential of 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine extends beyond neurology. Recent findings indicate its efficacy in modulating inflammatory responses, particularly through the inhibition of NF-κB signaling. This dual functionality positions the compound as a multifaceted tool for treating complex diseases with overlapping pathological mechanisms.

In conclusion, 4-Iodo-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine represents a promising scaffold in medicinal chemistry. Ongoing research aims to fully exploit its therapeutic potential while addressing existing limitations. The compound's unique structural attributes and diverse biological activities underscore its value as a subject of continued scientific exploration.